Cas no 26159-34-2 (Naproxen sodium)

• Product Name: Naproxen sodium
• CAS No: 26159-34-2
• MF: C₁₄H₁₃NaO₃
• MW: 252.240995168686
• MDL: MFCD00058507
• CID: 52859
• PubChem ID: 24897724
• Update Time: 2025-07-23

Naproxen sodium Chemical and Physical Properties

Names and Identifiers

• Naproxen sodium
• 6-methoxy-alpha-methyl-,sodiumsalt,(s)-2-naphthaleneaceticaci
• 6-methoxy-alpha-methyl-,sodiumsalt,l-(-)-2-naphthaleneaceticaci
• aleve
• Anaprox
• apranax
• l-(-)-6-methoxy-alpha-methyl-2-naphthaleneaceticacidsodiumsalt
• naprosynsodium
• sodiumnaprosyn
• S-(-)2-(6-Methoxy-2-Naphthyl)Propionic Acid Sodium
• (S)-Naproxen Sodium
• (S)-Naproxen Sodium Salt
• NAPROXEN SODIUM CP
• Sodium Naproxen
• Anaprox,Naprelan
• sodium (S)-2-(6-methoxynaphthalen-2-yl)propanoate
• Synflex
• (S)-6-Methoxy-alpha-methyl-2-naphthaleneacetic acid sodium salt
• Naprelan
• Miranax
• (-)-Naproxen sodium
• Naproxen sodium salt
• Naprodol
• Naprodil
• Leniartril
• Gibixen
• Floxalin
• Flogogin
• Aprowell
• Anapran
• Primeral
• Pactens
• Naprovite
• Gibinap
• Floneks
• Anaprotab
• Monarit
• Karoksen
• Sodimax
• Natrioxen
• Floginex
• Opraks
• Kapnax
• Tandax
• Flogen
• Nixal
• Aprol
• Naprux Gesic
• Causalon Pro
• Naproxen natrium
• Naproxen (sodium)
• Dysmenalgit
• Veradol
• Naprium
• Diocodal
• Proxen
• Prexan
• Naprux
• A-Nox
• Xenar
• Laser
• ANAPROX DS
• Apo-Napro-NA
• aproxen sodium
• NAPROXEN SODIUM [WHO-DD]
• sodium(S)-2-(6-methoxynaphthalen-2-yl)propanoate
• L-(-)-6-Methoxy-alpha-methyl-2-naphthaleneacetic acid sodium salt
• Tox21_110774
• Aleve Back and Muscle Pain
• MLS001076076
• Good Sense All Day Pain Relief
• NAPROXEN SODIUM SALT [MI]
• UNM-0000306098
• D00970
• DTXCID5025576
• sodium (S)-2-(6-methoxy-2-naphthyl)propionate
• NCGC00017097-02
• Topcare all day pain relief
• Naproxen Sodium DS
• Dg Health Naproxen Sodium
• Equate Naproxen Sodium
• All Day Relief
• NAPROXEN SODIUM [VANDF]
• SCHEMBL7361
• A818221
• Basic Care Naproxen Sodium
• Naproxen sodium, United States Pharmacopeia (USP) Reference Standard
• NAPROXEN SODIUM (USP MONOGRAPH)
• Signature Care Naproxen Sodium
• Naproxen Sodium Tablets, 220 mg
• All Day Back and Muscle Pain Relief
• HMS3269J19
• Sunprox
• AleveEasy Open Arthritis Cap
• Naproxen SodiumBack and Muscle Pain Caplets
• TREXIMET COMPONENT NAPROXEN SODIUM
• M 1275
• CCG-101082
• DTXSID7045576
• M3406
• ALEVE-D COMPONENT NAPROXEN SODIUM
• NCGC00017097-01
• NAPROXEN SODIUM (MART.)
• NAPROXEN SODIUM [ORANGE BOOK]
• 2-Naphthaleneacetic acid, 6-methoxy-.alpha.-methyl-, sodium salt, (.alpha.S)- (1:1)
• NAPROXEN SODIUM COMPONENT OF TREXIMET
• Rugby All Day Relief
• Medique at Home Mediproxen
• Care One Naproxen Sodium
• BCP0726000300
• Naproxen SodiumCaplets
• Lil Drug Store Pain ReliefAll Day
• Sound Body Naproxen Sodium
• SMR000058746
• NAPROXEN SODIUM [EP IMPURITY]
• KS-5141
• Careall Naproxen
• Careone Naproxen Sodium
• Naproxen Headache Pain
• HMS3413P03
• HMS2052G05
• Naproxensodium
• BAYH6689
• Kirkland Signature Naproxen Sodium
• W-107195
• Naproxen sodium [USAN:USP]
• HMS2230D08
• First Aid Direct Naproxen Sodium
• Naproxen Sodium, Coated Tablets
• AleveCaplets-Easy Open Arthritis Cap
• RS-3650
• Naproxen Caplets
• Flanax Pain Reliever/Fever Reducer
• sodium;(2S)-2-(6-methoxynaphthalen-2-yl)propanoate
• Sodium (-)-2-(6-methoxy-2-naphthyl)propionate
• 26159-34-2
• Naproxen Pain Relief
• CHEMBL1200806
• Naproxenate, Sodium
• Naproxen SodiumHeadache Pain
• AKOS015994759
• BCP9000977
• NAPROXEN SODIUM [MART.]
• NAPROXEN SODIUM [EP MONOGRAPH]
• MFCD00058507
• (2S)-2-(6-Methoxy-2-naphthyl)propanoic acid sodium salt
• BAY H6689
• AnaDent
• HMS3262O06
• NAPROXEN SODIUM (USP-RS)
• Sunmark Naproxen Sodium
• NAPROXEN SODIUM COMPONENT OF ALEVE-D
• Naproxen Sodium 220 mg
• Aleve Headache Pain
• Naproxen Sodium (NSAID)Fever Reducer/ Pain Reliever
• Tox21_500792
• S1626
• equate all day pain relief
• NAPROXEN SODIUM [USP IMPURITY]
• HMS3884G04
• Bayer Aleve
• 2-Naphthaleneacetic acid, 6-methoxy-.alpha.-methyl-, sodium salt, (S)-
• Exchange Select Naproxen Sodium
• Flanax Menstrual Pain Reliever
• BAY-117031
• Naproxen sodium [USAN]
• Equaline Naproxen Sodium
• Up and Up Naproxen Sodium
• Sodium, Naproxen
• Naproxen Sodium Tablet, coated
• Leader All Day Pain Relief
• AKOS015895696
• Naproxen Sodium (NSAID)
• Medique Mediproxen
• CHEBI:7477
• AleveCaplets
• 2-Naphthaleneacetic acid, 6-methoxy-alpha-methyl-, sodium salt, (S)-
• RS 3650
• Members Mark Naproxen Sodium
• Back and Muscle Pain
• Q27107504
• BIM-0050769.0001
• sodium (2S)-2-(6-methoxy-2-naphthyl)propanoate
• EINECS 247-486-2
• Naproxen Sodium 220mg
• 2-Naphthaleneacetic acid, 6-methoxy-a-methyl-, sodium salt, (aS)-
• topcare back and muscle pain
• SW197105-3
• Naproxen (Aleve)
• Berkley and Jensen Naproxen Sodium
• Naproxen SodiumHeadache Pain Caplets
• Naproxen Sodium BACK AND MUSCLE PAIN
• Naproxen Sodium HEADACHE PAIN
• Headache Pain
• Naproxen sodium, meets USP testing specifications
• Naproxen Sodium,(S)
• NaproxenAll day relief for pain
• Naproxen sodium, Pharmaceutical Secondary Standard; Certified Reference Material
• Clear Choice Naproxen Sodium
• Lopac-M-1275
• Sodium Naproxenate
• NCGC00094127-01
• Health Mart Naproxen Sodium
• (S)-6-Methoxy-alpha-methyl-2-naphthaleneacetic acid sodium
• Ana-Dent PAIN RELIEF
• BAY117031
• CAS-26159-34-2
• Rapidol Naproxen
• MLS001424214
• Naproxen sodium (USAN:USP)
• First Aid Direct All Day Pain Relief
• NAPROXEN SODIUM (EP IMPURITY)
• Desinflamax-Naproxen Sodium
• Naproxen Back and Muscle Pain
• EU-0100792
• 2-NAPHTHALENEACETIC ACID, 6-METHOXY-alpha-METHYL-, SODIUM SALT, L-(-)-
• NAPROXEN SODIUM (EP MONOGRAPH)
• NAPROXEN SODIUM (USP IMPURITY)
• CDBRNDSHEYLDJV-FVGYRXGTSA-M
• HMS1570O04
• HY-15030A
• NAPROXEN SODIUM [USP-RS]
• Naproxen sodium anhydrous
• All Day Pain Relief
• betr headache pain relief
• Tox21_110774_1
• AleveGelcaps
• Naproxen Sodium Caplets
• Naproxen CapletsAll day relief for pain
• UNII-9TN87S3A3C
• (-)-Sodium (S)-6-methoxy-alpha-methyl-2-naphthaleneacetate
• Lil Drug Store Pain Relief
• NCGC00016759-04
• 9TN87S3A3C
• Naproxen sodium, 98.0-102.0%
• (2s)-2-(6-methoxy(2-naphthyl))propanoic acid sodium salt
• Belmora Flanax
• NCGC00016166-01
• caring mill all day pain relief
• Opera_ID_1200
• NAPROXEN SODIUM [USP MONOGRAPH]
• Naproxen sodium tablet
• Flanax
• Anaprox (TN)
• Axer Alfa
• NCGC00261477-01
• Naproxen SodiumBack and Muscle Pain
• MLS000069555
• NS00076390
• Naproxen sodium (USP)
• Calmadol Pain Reliever
• LP00792
• Naproxen
• sodium (2S)-2-(6-methoxynaphthalen-2-yl)propanoate

• MDL： MFCD00058507
• Inchi： 1S/C14H14O3.Na/c1-9(14(15)16)10-3-4-12-8-13(17-2)6-5-11(12)7-10;/h3-9H,1-2H3,(H,15,16);/q;+1/p-1/t9-;/m0./s1
• InChI Key： CDBRNDSHEYLDJV-FVGYRXGTSA-M
• SMILES： [Na+].O(C)C1C=CC2C=C(C=CC=2C=1)[C@@H](C(=O)[O-])C

Computed Properties

• Exact Mass: 252.07600
• Monoisotopic Mass: 252.07623855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.4

Experimental Properties

• Melting Point: 250-251 ºC
• Boiling Point: 403.9°C at 760 mmHg
• Water Partition Coefficient: Soluble in water up to 100mg/mlSoluble in methanol and chloroform. Slightly soluble in ether. Insoluble in water.
• PSA: 49.36000
• LogP: 1.70180
• Specific Rotation: -11° (c=1, MeOH)

Naproxen sodium Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H360
• Warning Statement： P201-P308 + P313
• Hazardous Material transportation number：UN 3249
• WGK Germany：3
• Hazard Category Code： 61-22
• Safety Instruction： 53-45
• RTECS：QJ1047000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Other Chemical Reagents

Additional information on Naproxen sodium

Chemical and Pharmacological Profile of Naproxen Sodium (CAS No. 26159-34-2)

Naproxen Sodium, with the chemical identifier CAS No. 26159-34-2, is a widely recognized nonsteroidal anti-inflammatory drug (NSAID) that has garnered significant attention in both clinical and pharmaceutical research. As a sodium salt form of naproxen, it exhibits enhanced solubility and bioavailability, making it a preferred choice in therapeutic formulations. The compound's molecular structure, characterized by a propionic acid derivative, contributes to its potent anti-inflammatory, analgesic, and antipyretic properties.

The pharmacological efficacy of Naproxen Sodium is primarily attributed to its ability to inhibit cyclooxygenase (COX) enzymes, particularly COX-1 and COX-2. This inhibition reduces the synthesis of prostaglandins, which are key mediators of inflammation and pain. Unlike some other NSAIDs, naproxen demonstrates a relatively longer half-life, allowing for once or twice daily dosing regimens, which enhances patient compliance. Recent studies have highlighted the compound's selective COX-2 inhibition profile, suggesting a potentially lower risk of gastrointestinal side effects compared to non-selective NSAIDs.

In clinical applications, Naproxen Sodium is predominantly used for the management of mild to moderate pain, such as that associated with osteoarthritis, rheumatoid arthritis, and musculoskeletal disorders. Its efficacy has been well-documented in numerous randomized controlled trials (RCTs), where it has shown comparable or superior pain relief compared to other NSAIDs like ibuprofen and diclofenac. Additionally, the compound's anti-inflammatory properties make it valuable in conditions involving acute or chronic inflammation.

Recent advancements in pharmaceutical research have explored novel formulations of Naproxen Sodium aimed at improving therapeutic outcomes. For instance, extended-release formulations have been developed to provide sustained pain relief over 24 hours, reducing the frequency of administration. These formulations are particularly beneficial for patients with chronic pain conditions who require continuous symptom management. Furthermore, research into combination therapies involving Naproxen Sodium with other agents has shown promising results in enhancing anti-inflammatory effects while minimizing side effects.

The safety profile of Naproxen Sodium is another critical aspect that has been extensively studied. While generally well-tolerated at therapeutic doses, potential adverse effects include gastrointestinal discomfort, headache, and dizziness. However, the risk of serious gastrointestinal events is relatively lower compared to non-selective NSAIDs due to its partial COX-2 selectivity. Long-term use requires careful monitoring, particularly in patients with pre-existing gastrointestinal disorders or those taking concurrent medications that may increase the risk of adverse effects.

From a chemical perspective, Naproxen Sodium (CAS No. 26159-34-2) is synthesized through a multi-step process involving the esterification of 2-naphthylacetic acid followed by sodium salt formation. The synthesis pathway emphasizes high yield and purity to ensure pharmaceutical-grade quality. Advances in synthetic methodologies have enabled more efficient production processes, reducing environmental impact while maintaining stringent quality control measures.

The role of Naproxen Sodium in emerging therapeutic areas continues to be explored. For example, preclinical studies have investigated its potential role in neuroprotective therapies due to its anti-inflammatory properties. Additionally, research into naproxen's mechanisms of action beyond COX inhibition has revealed interactions with other biological pathways, such as the modulation of nuclear factor kappa B (NF-κB), which regulates inflammatory responses.

In conclusion, Naproxen Sodium remains a cornerstone in the management of inflammatory and painful conditions due to its robust pharmacological profile and favorable safety profile. Ongoing research continues to uncover new applications and improve existing formulations, ensuring that this compound remains a vital therapeutic option for patients worldwide.